Cas no 27675-40-7 (Cocculidine)
Cocculidine structure
Product Name:Cocculidine
CAS No:27675-40-7
MF:C18H23NO2
MW:285.38072514534
CID:272134
PubChem ID:72945082
Update Time:2024-02-29
Cocculidine Chemical and Physical Properties
Names and Identifiers
-
- Erythrinan,1,6-didehydro-3,15-dimethoxy-, (3b)- (9CI)
- (+)-Coculidine
- 1H-Indolo[7a,1-a]isoquinoline,erythrinan deriv.
- Cocculidine
- Coculidine
- O-Methylcocculine
- Cocculitine
- DTXSID00950334
- J-501177
- (3Beta)-1,6-didehydro-3,15-dimethoxy-erythrinan
- 2,11-Dimethoxy-1,2,4,5,7,8,12b,12c-octahydroindolo[7,1-ab][3]benzazepine
- Erythrinan, 1,6-didehydro-3,15-dimethoxy-, (3beta)-
- 27675-40-7
-
- Inchi: 1S/C18H23NO2/c1-20-15-5-3-13-7-9-19-10-8-14-4-6-16(21-2)12-18(14,19)17(13)11-15/h3-5,11,16H,6-10,12H2,1-2H3/t16-,18-/m0/s1
- InChI Key: ZJIQUKCYEXAGJX-WMZOPIPTSA-N
- SMILES: O(C)[C@H]1CC=C2CCN3CCC4C=CC(=CC=4[C@@]32C1)OC
Computed Properties
- Exact Mass: 285.172878976g/mol
- Monoisotopic Mass: 285.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.7
- XLogP3: 2.3
Cocculidine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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